N-benzyl-N'-[1-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)cyclohexyl]urea

• IUPAC Name: 1-benzyl-3-[1-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)cyclohexyl]urea
• InChI: InChI=1S/C19H24N4O2/c24-18(20-13-14-7-3-1-4-8-14)22-19(11-5-2-6-12-19)17-21-16(23-25-17)15-9-10-15/h1,3-4,7-8,15H,2,5-6,9-13H2,(H2,20,22,24)
• InChI Key: SUNFYGYANDZKHR-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)(C2=NC(=NO2)C3CC3)NC(=O)NCC4=CC=CC=C4
• Molecular Formula: C19H24N4O2
• Molecular Weight: 340.4 g/mol

Description

N-benzyl-N'-[1-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)cyclohexyl]urea is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a urea derivative that exhibits promising biological activity, making it a subject of interest for researchers in various fields such as medicinal chemistry, pharmacology, and drug discovery.

Scientific Research Applications

Crystal Structure and Insect-growth Regulation

The study of the crystal structure of related compounds, such as N-(5-phenyl-1,3,4-oxadiazol-2-yl)-N′-benzoyl urea, reveals their potential as novel insect-growth regulators. The crystal structure belonging to the triclinic system with Z=2, and the urea linkage coplanar with intramolecular hydrogen bond formation, highlights the compound's structural integrity, which could be analogous to its activity in regulating insect growth (Li Zhong et al., 1999).

Synthesis of Novel Compounds

Research on the synthesis of 3-hydroxy-6-oxo[1,2,4]triazin-1-yl alaninamides introduces a new class of cyclic dipeptidyl ureas. This synthesis highlights the potential for creating novel compounds with urea moieties, which could have various applications in medicinal chemistry and materials science (M. Sañudo et al., 2006).

Antioxidant Activity

The synthesis and evaluation of derivatives for antioxidant activity demonstrate the potential therapeutic applications of compounds with 1,3,4-oxadiazole units. Such studies are critical for developing new antioxidants, which are essential in combating oxidative stress-related diseases (S. George et al., 2010).

Antidiabetic and Anticancer Activities

Compounds synthesized from benzohydrazide and characterized for their antidiabetic, anti-inflammatory, and anticancer activities underscore the versatility of 1,3,4-oxadiazole derivatives in biomedical research. The detailed characterization of these compounds through spectroscopic methods provides a foundation for further studies on their biological effects (S. Kavitha et al., 2016).

Efficient Synthesis Techniques

An efficient method for synthesizing 2,5-disubstituted 1,3,4-oxadiazoles using TBTU highlights advancements in synthetic techniques that could streamline the production of such compounds. This research contributes to the field of synthetic chemistry by providing a more environmentally benign and simpler process for creating 1,3,4-oxadiazole derivatives (S. Maghari et al., 2013).